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Compound of Interest

(1-(5-Bromopyrazin-2-
Compound Name:
YL)cyclopropyl)methanol

CAS No.: 1447606-33-8

Cat. No.: B11878358
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Methodology: RP-HPLC-UV & LC-MS/MS | Matrix: APl Intermediates / Reaction Mixtures

Introduction & Compound Profile

The analyte, (1-(5-Bromopyrazin-2-yl)cyclopropyl)methanol, represents a "privileged
scaffold" in medicinal chemistry, combining the lipophilic, conformationally rigid cyclopropyl ring
with the electron-deficient pyrazine core. Accurate quantification is essential due to its role as a
Critical Quality Attribute (CQA) in downstream API synthesis; residual bromide species can act
as potential genotoxic impurities (PGIs) or catalyst poisons in subsequent cross-coupling
reactions (e.g., Suzuki-Miyaura).

Physicochemical Attributes[1][2][3][4][5][6][7]1[8][9]
o Chemical Structure: A 5-bromopyrazine ring attached to a cyclopropyl-1-methanol moiety.

e Molecular Weight: ~229.07 g/mol .
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o Polarity: Moderately polar (LogP ~1.2-1.5 estimated). The pyrazine nitrogens (pKa ~0.6) are
weakly basic, while the primary alcohol provides hydrogen-bonding capability.

 Solubility: Soluble in Methanol (MeOH), Acetonitrile (ACN), and DMSO; sparingly soluble in
non-polar alkanes.

Analytical Strategy & Method Development

The quantification strategy relies on Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC). While C18 columns are standard, the presence of the nitrogen-
rich pyrazine ring suggests that end-capping and pH control are critical to prevent peak tailing
caused by silanol interactions.

Critical Control Points (CCPs) in Method Design

o Stationary Phase Selection: A Phenyl-Hexyl or C18 (high carbon load) column is
recommended. The Phenyl-Hexyl phase offers unique

selectivity with the pyrazine ring, often providing better separation from des-bromo impurities
than standard C18.

o Mobile Phase pH: Pyrazines are weak bases. Operating at neutral pH (ammonium acetate)
or acidic pH (formic acid) works; however, acidic conditions (0.1% Formic Acid) generally
sharpen peaks by suppressing silanol ionization.

o Detection Wavelength: The bromopyrazine chromophore exhibits strong absorbance at 254
nm (aromatic

) and 220 nm.

Workflow Visualization
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Caption: Step-by-step analytical workflow from raw material to final quantification.
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Protocol 1: Routine Quantification by HPLC-UV

Purpose: Purity assessment and assay (%) determination for incoming raw materials or

isolated intermediates.

Equipment & Reagents[1][4][6][10][11]

o System: Agilent 1290 Infinity Il or Waters ACQUITY UPLC (H-Class).

e Column: Waters XSelect CSH Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 um) or Equivalent C18.

e Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water, Formic Acid (FA).

Chromatographic Conditions

Parameter Setting Rationale
] Standard backpressure

Flow Rate 1.0 mL/min

balance.

Improves mass transfer and
Column Temp 35°C

peak shape.
Injection Vol 5-10 pL Prevent column overload.

) Max absorbance of

Detection UV 254 nm (Ref 360 nm)

bromopyrazine core.

Mobile Phase A

0.1% Formic Acid in Water

Protonates basic nitrogens;

reduces tailing.

Mobile Phase B

Acetonitrile

Strong eluent for lipophilic

bromide.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

0 o5 . Isocratic Hold (Polar
impurity elution)

12.0 10 90 Gradient Ramp

15.0 10 90 Wash

15.1 95 5 Re-equilibration

20.0 95 5 End

Sample Preparation[1][4][10][12][13][14]

e Stock Solution: Weigh 25.0 mg of reference standard into a 25 mL volumetric flask. Dissolve
in 100% Methanol. (Conc: 1000 pg/mL).[1]

e Working Standard: Dilute Stock 1:10 with Water:Methanol (50:50) to reach 100 pg/mL.[2]

o Sample: Prepare duplicate samples at target concentration (100 pg/mL) in Water:Methanol
(50:50).

o Note: Using 50:50 diluent matches initial gradient conditions, preventing "solvent shock"
and peak distortion.

Protocol 2: Trace Impurity Analysis by LC-MS/MS

Purpose: Detection of trace de-brominated byproducts or genotoxic impurities (if applicable) in
complex matrices.

Mass Spectrometry Parameters

« lonization: Electrospray lonization (ESI), Positive Mode.
e Source Temp: 350°C.

o Capillary Voltage: 3.5 kV.
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e Target lons:
o [M+H]+: m/z ~229.0 / 231.0 (1:1 Isotopic pattern characteristic of Bromine).

o Fragment: m/z ~150 (Loss of Bromine/Cyclopropyl ring cleavage).

Fragmentation Pathway (Hypothetical)

Parent lon [M+H]+

m/z 229/231

Cyclopropyl Loss

Loss of H20 Pyrazine Core
(Dehydration) (Cleavage)
m/z 211/213 m/z ~159/161

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for MS method development.

Method Validation (ICH Q2 Guidelines)

To ensure the method is "fit for purpose,” perform the following validation steps:

Specificity

Inject the solvent blank, placebo (if formulation), and known impurities (e.g., des-bromo
analog).

* Acceptance Criteria: No interfering peaks at the retention time of the main peak (approx 8.5
min). Resolution (

) > 1.5 between analyte and nearest impurity.

Linearity
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Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 50,
75, 100, 125, 150 pg/mL).

» Acceptance Criteria: Correlation coefficient (

)

0.999.

Accuracy (Recovery)

Spike the analyte into a blank matrix at 80%, 100%, and 120% levels.

o Acceptance Criteria: Mean recovery 98.0% — 102.0% with RSD < 2.0%.

Robusthess

Deliberately vary flow rate (

0.1 mL/min), Column Temp (

5°C), and Organic modifier (

2%).

o Acceptance Criteria: System suitability parameters (Tailing factor < 2.0, Theoretical plates >

2000) must remain within limits.

Troubleshooting & Critical Insights

e Doublet Peaks? If the peak appears split, check the sample diluent. Injecting 100% MeOH
sample into a high-aqueous initial gradient can cause peak splitting. Dilute sample with
water.[3]

o Carryover: Brominated compounds can be "sticky." Ensure the needle wash contains 50%
ACN or MeOH.

« Stability: The cyclopropyl-methanol moiety is generally stable, but avoid strong acids which
could induce ring-opening or dehydration. Store stock solutions at 2—8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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